2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C22H16FN5O3S2/c1-13-21(33-22(24-13)14-2-4-15(23)5-3-14)18-10-11-20(27-26-18)32-12-19(29)25-16-6-8-17(9-7-16)28(30)31/h2-11H,12H2,1H3,(H,25,29)
• InChI Key: HHIBJDJJKRYXOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H16FN5O3S2
• Molecular Weight: 481.5 g/mol

Description

2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C22H16FN5O3S2 and its molecular weight is 481.52. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is part of a broader class of chemicals with potential applications in various fields due to their unique structural features and biological activities. Research on similar compounds has led to the development of novel pyridazinone, thiazole, and acetamide derivatives, which have been explored for their potential uses in medicinal chemistry and materials science. For instance, compounds like 7-chloro-N,N,5-trimethyl-4-oxo-3-phenyl-3,5dihydro-4H-pyridazino-[4,5-b]indole-1-acetamide have shown a range of activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties, which suggests a wide application spectrum for related compounds (Habernickel, 2002).

Biological Evaluation

The synthesis and biological evaluation of similar thiazole derivatives have revealed their potential as anticancer agents. For example, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and showed significant antitumor activities against specific cancer cell lines, indicating the potential of such compounds in cancer research and therapy (Evren et al., 2019).